Cas no 261951-88-6 (4-methoxy-3-(trifluoromethyl)phenylmethanol)

• Product Name: 4-methoxy-3-(trifluoromethyl)phenylmethanol
• CAS No: 261951-88-6
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD01631577
• CID: 822326
• PubChem ID: 2775301
• Update Time: 2025-06-08

4-methoxy-3-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-3-(trifluoromethyl)phenyl)methanol
• [4-Methoxy-3-(trifluoromethyl)phenyl]methanol
• 4-Methoxy-3-(trifluoroMethyl)benzyl alcohol
• AC1MCQ4R
• CTK7A5797
• JRD-0916
• MolPort-000-165-880
• PC0410
• SureCN1437536
• (4-Methoxy-3-trifluoromethylphenyl)methanol
• (3-(trifluoromethyl)-4-methoxyphenyl)methanol
• BCP26748
• SBB093611
• AK114289
• X5676
• ST24034722
• Benzenemethanol, 4-methoxy-3-(trifluoromethyl)-
• [4-methoxy-3-(trifluoromethyl)phenyl]methan-1-ol
• 4-methoxy-3-(trifluoromethyl)phenylmethanol
• CS-W006427
• AKOS009158287
• FS-1104
• DB-344740
• EN300-1929342
• MFCD01631577
• BZZVIAHLDIRLCX-UHFFFAOYSA-N
• W17535
• SCHEMBL1437536
• DTXSID20379508
• 261951-88-6
• SY063163

• MDL： MFCD01631577
• Inchi： 1S/C9H9F3O2/c1-14-8-3-2-6(5-13)4-7(8)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： BZZVIAHLDIRLCX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(CO)C=1)OC)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.2±40.0 ºC (760 Torr),
• Flash Point: 124.3±23.8 ºC,
• Solubility: Slightly soluble (3.7 g/l) (25 º C),

4-methoxy-3-(trifluoromethyl)phenylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-methoxy-3-(trifluoromethyl)phenylmethanol

Chemical Profile of 4-methoxy-3-(trifluoromethyl)phenylmethanol (CAS No. 261951-88-6)

4-methoxy-3-(trifluoromethyl)phenylmethanol, identified by its Chemical Abstracts Service (CAS) number 261951-88-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of phenolic alcohols, characterized by the presence of a hydroxyl (-OH) group attached to an aromatic ring. The structural features of this molecule, particularly the combination of a methoxy (-OCH₃) substituent and a trifluoromethyl (-CF₃) group, contribute to its unique chemical properties and potential biological activities.

The 4-methoxy-3-(trifluoromethyl)phenylmethanol structure is derived from a benzene ring, which is a fundamental scaffold in organic chemistry. The methoxy group at the 4-position introduces a polar, electron-donating moiety, while the trifluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the molecule. This dual functionality makes it an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. The 4-methoxy-3-(trifluoromethyl)phenylmethanol molecule has been studied for its potential role in various pharmacological applications. For instance, its structural motif is reminiscent of natural products that exhibit antioxidant, anti-inflammatory, and anticancer properties. The presence of both electron-donating and electron-withdrawing groups allows for selective interactions with biological targets, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of 4-methoxy-3-(trifluoromethyl)phenylmethanol is its ability to serve as a precursor for more complex molecules. Researchers have utilized this compound in the synthesis of novel analogs with enhanced pharmacological profiles. The trifluoromethyl group, in particular, is well-known for its ability to improve binding affinity and metabolic stability in drug candidates. This has led to several studies exploring its use in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism.

Recent advancements in computational chemistry have further facilitated the exploration of 4-methoxy-3-(trifluoromethyl)phenylmethanol's potential applications. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases and transcription factors implicated in chronic diseases. These virtual screening approaches have identified promising leads for further experimental validation.

The synthesis of 4-methoxy-3-(trifluoromethyl)phenylmethanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and fluorination steps. The use of advanced catalytic systems has improved the efficiency of these transformations, making it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical relevance, 4-methoxy-3-(trifluoromethyl)phenylmethanol has shown promise in materials science applications. Its aromatic structure and functional groups make it suitable for use as an intermediate in polymer synthesis and as a ligand in catalytic systems. The ability to modify its molecular structure allows for fine-tuning of material properties, such as solubility and thermal stability.

The biological activity of 4-methoxy-3-(trifluoromethyl)phenylmethanol has been further investigated through preclinical studies. Initial experiments have demonstrated its potential as an antioxidant agent, capable of scavenging reactive oxygen species (ROS) and protecting against oxidative stress-induced damage. These findings are particularly relevant given the role of oxidative stress in various pathological conditions, including neurodegenerative diseases.

Moreover, research suggests that 4-methoxy-3-(trifluoromethyl)phenylmethanol may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These results align with the growing interest in natural product-inspired compounds as therapeutic agents for chronic inflammatory disorders.

The structural versatility of 4-methoxy-3-(trifluoromethyl)phenylmethanol also allows for exploration in oncology research. Preclinical data indicate that derivatives of this compound may interfere with cancer cell proliferation by inhibiting key enzymes involved in DNA replication and repair. The trifluoromethyl group's ability to enhance binding affinity suggests that these derivatives could be more potent inhibitors compared to their non-fluorinated counterparts.

In conclusion, 4-methoxy-3-(trifluoromethyl)phenylmethanol (CAS No. 261951-88-6) represents a promising chemical entity with diverse applications across pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future medical advancements.